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Compound of Interest

Compound Name:
2,6-Dichloroindophenol sodium

salt

CAS No.: 620-45-1

Cat. No.: B1261218

Get Quote

The following table summarizes hypothetical results from an inter-laboratory study designed to

assess the variability of the DCPIP method for determining Vitamin C concentration in a

standard solution and a fruit juice sample.
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Laboratory Sample Type
Mean Vitamin C
Concentration
(mg/100mL)

Standard Deviation
(± mg/100mL)

Lab A
Standard Ascorbic

Acid
9.85 0.15

Fruit Juice 42.3 1.8

Lab B
Standard Ascorbic

Acid
10.12 0.21

Fruit Juice 45.1 2.5

Lab C
Standard Ascorbic

Acid
9.98 0.18

Fruit Juice 43.8 2.1

Lab D
Standard Ascorbic

Acid
9.76 0.25

Fruit Juice 41.5 2.9

Experimental Protocols
A standardized protocol is essential for minimizing inter-laboratory variation. The following

sections detail the necessary reagents and steps for the DCPIP titration method.

Reagents
DCPIP Solution (0.025% w/v): Dissolve 0.025 g of 2,6-dichlorophenolindophenol sodium salt

in 100 mL of distilled water. This solution should be prepared fresh daily and stored in a

refrigerator.[1][2]

Standard Ascorbic Acid Solution (0.1% w/v): Accurately weigh 0.100 g of L-ascorbic acid and

dissolve it in 100 mL of distilled water.[1][3] This solution is unstable and should be prepared

immediately before use.
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Extraction Solution (Metaphosphoric Acid-Acetic Acid): Mix 15 g of metaphosphoric acid and

40 mL of glacial acetic acid with 200 mL of distilled water, and then dilute to 500 mL. This

solution is used to extract and stabilize Vitamin C from food samples.

Standardization of DCPIP Solution
Pipette 5.00 mL of the standard ascorbic acid solution into a 125 mL Erlenmeyer flask.

Add approximately 50 mL of the extraction solution.

Fill a burette with the DCPIP solution.

Titrate the ascorbic acid solution with the DCPIP solution. The endpoint is reached when a

faint pink or grey-blue color persists for at least 15 seconds.[3]

Record the volume of DCPIP solution used.

Repeat the titration at least two more times and calculate the average volume.

Calculate the concentration of the DCPIP solution.

Sample Preparation and Titration
Solid Samples: Weigh a known amount of the solid sample, homogenize it with a known

volume of the extraction solution, and then filter or centrifuge to obtain a clear extract.

Liquid Samples: For clear liquid samples like fruit juice, filtration may be sufficient. Colored

juices may require dilution to avoid interfering with the endpoint determination.[4]

Pipette a known volume of the sample extract into a 125 mL Erlenmeyer flask.

Titrate the sample extract with the standardized DCPIP solution until the endpoint is reached,

as indicated by a persistent color change.[4][5]

Record the volume of DCPIP solution used.

Repeat the titration for replicate samples.

Calculate the Vitamin C content in the original sample.
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Mandatory Visualizations
The following diagrams illustrate the experimental workflow and the logical structure of an inter-

laboratory comparison.
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Caption: Experimental workflow for Vitamin C analysis using the DCPIP titration method.
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Caption: Logical relationship in an inter-laboratory comparison study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1261218?utm_src=pdf-custom-synthesis#bc-rfq
https://snabbiology.co.uk/measuring-the-content-of-vitamin-c-in-fruit-juice/
https://www.flinnsci.com/api/library/Download/6dd645b70d0349579bfeef04796c29a4
https://www.researchgate.net/publication/387956516_COMPARATIVE_ANALYSIS_OF_VITAMIN_C_CONTENT_IN_FRUIT_JUICES_AVAILABLE_IN_LOCAL_SUPERMARKETS_USING_THE_DCPIP_METHOD
https://practicalbiology.org/health-and-disease/what-s-in-our-food/measuring-the-vitamin-c-content-of-foods-and-fruit-juices
https://www.scribd.com/doc/234721147/Lab-Report-Vitamin-C
https://www.benchchem.com/product/b1261218/docs#data-presentation-inter-laboratory-comparison-of-vitamin-c-analysis
https://www.benchchem.com/product/b1261218/docs#data-presentation-inter-laboratory-comparison-of-vitamin-c-analysis
https://www.benchchem.com/product/b1261218/docs#data-presentation-inter-laboratory-comparison-of-vitamin-c-analysis
https://www.benchchem.com/product/b1261218/docs#data-presentation-inter-laboratory-comparison-of-vitamin-c-analysis
https://www.benchchem.com/product/b1261218?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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